1332-69-0

Calcium hydroxide, hydrate

• CAS RN:
• 1332-69-0

• Formula:
• CaH4O3

• InChI:
• InChI=1S/Ca.3H2O/h;3*1H2/q+2;;;/p-2

• InChIKey:
• CQVAWTWGTHPABZ-UHFFFAOYSA-L

• Calcium hydroxide, hydrate, also known as Calcium hydroxide, hydrate, is a useful research compound. Its molecular formula is CaH4O3 and its molecular weight is 92.11 g/mol. The purity is usually 95%.

N-(4-{[(6s)-2-(Hydroxymethyl)-4-Oxo-4,6,7,8-Tetrahydro-1h-Cyclopenta[g]quinazolin-6-Yl](Prop-2-Yn-1-Yl)amino}benzoyl)-L-Gamma-Glutamyl-D-Glutamic Acid

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• CAS RN:
• 501332-69-0

• Formula:
• C32H33N5O10

• InChI:
• InChI=1S/C32H33N5O10/c1-2-13-37(25-10-5-18-14-24-21(15-20(18)25)30(43)36-26(16-38)33-24)19-6-3-17(4-7-19)29(42)35-23(32(46)47)8-11-27(39)34-22(31(44)45)9-12-28(40)41/h1,3-4,6-7,14-15,22-23,25,38H,5,8-13,16H2,(H,34,39)(H,35,42)(H,40,41)(H,44,45)(H,46,47)(H,33,36,43)/t22-,23+,25+/m1/s1

• InChIKey:
• NVHRBQOZEMFKLD-CUYJMHBOSA-N

• ONX-0801, also known as BGC 945, is a cyclopenta[g]quinazoline–based, thymidylate synthase inhibitor specifically transported into α-folate receptor (α-FR)–overexpressing tumors. Affinity of BGC 945 for the α-FR is 70% of the high-affinity ligand folic acid. In contrast to conventional antifolates, BGC 945 has low affinity for the widely expressed reduced-folate carrier (RFC). The Ki for isolated thymidylate synthase is 1.2 nmol/L and the IC50 for inhibition of the growth of α-FR-negative mouse L1210 or human A431 cells is ~ 7 μmol/L. In contrast, BGC 945 is highly potent in a range of α-FR-overexpressing human tumor cell lines (IC50 ~1-300 nmol/L). BGC 945 selectively inhibits thymidylate synthase in α-FR-overexpressing tumors and should cause minimal toxicity to humans at therapeutic doses.